Cas no 89986-91-4 (Naphtho[2,3-f]quinoxaline-7,12-dione, 2,3-dimethyl-)

• Product Name: Naphtho[2,3-f]quinoxaline-7,12-dione, 2,3-dimethyl-
• CAS No: 89986-91-4
• MF: C₁₈H₁₂N₂O₂
• MW: 288.300084114075
• CID: 584033
• PubChem ID: 44251290
• Update Time: 2025-04-19

Naphtho[2,3-f]quinoxaline-7,12-dione, 2,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Naphtho[2,3-f]quinoxaline-7,12-dione, 2,3-dimethyl-
• 2,3-dimethylnaphtho[3,2-f]quinoxaline-7,12-dione
• 89986-91-4
• Dimethyl-2,3 naphtoquinoxalinedione-7,12-dione
• SCHEMBL3505034
• CHEMBL604342
• 2,3-Dimethylnaphtho(3,2-f)quinoxaline-7,12-dione
• 2,3-Dimethylnaphtho[2,3-f]quinoxaline-7,12-dione
• WDHCRURNPCZZII-UHFFFAOYSA-N
• DTXSID80658048
• PD180137
• Naphtho(2,3-f)quinoxaline-7,12-dione, 2,3-dimethyl-
• 1V22SKS7LW
• UNII-1V22SKS7LW

• Inchi： 1S/C18H12N2O2/c1-9-10(2)20-16-14(19-9)8-7-13-15(16)18(22)12-6-4-3-5-11(12)17(13)21/h3-8H,1-2H3
• InChI Key： WDHCRURNPCZZII-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(C2C=CC3C(C=21)=NC(C)=C(C)N=3)=O

Computed Properties

• Exact Mass: 288.089877630g/mol
• Monoisotopic Mass: 288.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 59.9Ų